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Compound of Interest

Compound Name: Nonadecane

Cat. No.: B133392 Get Quote

Essential Safety and Handling Guide for
Nonadecane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Nonadecane in a laboratory setting. Adherence to these guidelines

is crucial for ensuring personal safety and maintaining a secure research environment.

I. Understanding the Hazards
Nonadecane is a straight-chain alkane that is generally not classified as a hazardous

substance.[1][2] However, it may cause mild irritation to the skin, eyes, and respiratory tract.[3]

[4] It is combustible at high temperatures and care should be taken to avoid creating and

igniting dust.[3][4]

II. Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Nonadecane to minimize exposure.
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Protection Type Required PPE
Specifications & Best

Practices

Eye Protection
Chemical safety goggles or

glasses

Must meet appropriate

government standards such as

ANSI Z87.1 (US) or EN 166

(EU).[2]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable.[5] Gloves should be

inspected before use and

disposed of properly after

handling the chemical.[2]

Body Protection Laboratory coat

A fully buttoned, long-sleeved

lab coat is required to protect

against skin contact.[3]

Respiratory Protection
NIOSH/MSHA approved

respirator

Recommended when working

in areas with inadequate

ventilation or when there is a

potential for dust generation.[3]

III. Operational Plan: Step-by-Step Handling
Protocol
This protocol outlines the necessary steps for the safe handling of Nonadecane during routine

laboratory procedures such as weighing and solution preparation.

A. Preparation:

Engineering Controls: All handling of solid Nonadecane should be conducted within a

certified chemical fume hood to minimize the risk of inhalation.[6]

Work Surface: Cover the work surface within the fume hood with disposable absorbent

liners.
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Assemble Equipment: Gather all necessary equipment, such as spatulas, weigh paper or

boats, and solvent-dispensing tools, and place them inside the fume hood before

commencing work.

B. Weighing Nonadecane Powder:

Minimize Dust: Handle the container of Nonadecane carefully to avoid generating airborne

dust.

Dispensing: Use a dedicated, clearly labeled spatula to transfer the desired amount of

Nonadecane onto a creased weigh paper or directly into a tared vial.

Container Closure: Immediately and securely close the primary container of Nonadecane
after dispensing.

C. Solution Preparation:

Solvent Addition: To minimize splashing, add the solvent to the vial containing the weighed

Nonadecane using a pipette or syringe.

Mixing: Cap the vial and mix by gentle swirling or inversion. If heating is required, use a

water bath or a hot plate with magnetic stirring capabilities. Avoid open flames as

Nonadecane is combustible.[4]

IV. Disposal Plan
Proper disposal of Nonadecane and its containers is essential to prevent environmental

contamination and ensure a safe workplace.

A. Waste Nonadecane:

Classification: Nonadecane is not classified as a hazardous waste.[1]

Disposal: Unused or waste Nonadecane should be collected in a suitable, labeled container.

[3] While it is considered non-hazardous, it should not be disposed of in standard laboratory

trash cans.[1] Instead, it should be placed directly into a designated dumpster for non-

hazardous solid waste.[1] Alternatively, surplus and non-recyclable solutions can be offered

to a licensed disposal company.[2]
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B. Empty Containers:

Decontamination: Empty containers should be triple-rinsed with an appropriate solvent. The

rinsate should be collected and disposed of as chemical waste.

Disposal: After rinsing, the container labels should be defaced or removed.[1] The clean,

empty containers can then be disposed of in the regular trash.[1]

V. Emergency Procedures
Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

symptoms such as coughing appear, seek

medical attention.[3]

Skin Contact

Wash the affected area thoroughly with soap

and plenty of water. If irritation develops or

persists, seek medical aid.[3]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Seek medical attention.[3]

Ingestion
Do not induce vomiting. Wash out the mouth

with water and seek immediate medical aid.[3]

Spills

For small spills, carefully sweep or vacuum up

the solid material, avoiding dust generation, and

place it into a suitable, labeled container for

disposal.[3]

VI. Quantitative Data Summary
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Property Value

Molecular Formula C19H40

Molecular Weight 268.53 g/mol [2]

Melting Point 32-34 °C[7]

Boiling Point 328-330 °C[7]

Flash Point 168 °C[4][7]

Autoignition Temperature 230 °C[3][4]

VII. Workflow for Handling Nonadecane
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Safe Handling Workflow for Nonadecane

Preparation

Don PPE
(Goggles, Gloves, Lab Coat)

Handling in Fume Hood

Weighing Solution Preparation

Cleanup & Decontamination

Waste Disposal

Solid Nonadecane Waste Empty Container Disposal

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Nonadecane from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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